Cas no 1421446-08-3 (5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide
• CAS No: 1421446-08-3
• MF: C₁₂H₁₂ClNO₃S
• MW: 285.746581077576
• CID: 6090294
• PubChem ID: 71787678
• Update Time: 2025-06-13

5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide
• 5-chloro-N-[3-(furan-2-yl)-3-hydroxypropyl]thiophene-2-carboxamide
• 1421446-08-3
• 5-chloro-N-(3-(furan-2-yl)-3-hydroxypropyl)thiophene-2-carboxamide
• F6190-1067
• AKOS024536593

• Inchi： 1S/C12H12ClNO3S/c13-11-4-3-10(18-11)12(16)14-6-5-8(15)9-2-1-7-17-9/h1-4,7-8,15H,5-6H2,(H,14,16)
• InChI Key： QLAGZPGJGKATHD-UHFFFAOYSA-N
• SMILES： C1(C(NCCC(C2=CC=CO2)O)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 285.0226421g/mol
• Monoisotopic Mass: 285.0226421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide

Comprehensive Overview of 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide (CAS No. 1421446-08-3)

The compound 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide, identified by its CAS No. 1421446-08-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiophene ring and a furan moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets. The presence of both chloro and hydroxypropyl groups further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide has surged due to their versatility in drug discovery. This compound aligns with the growing trend of fragment-based drug design, where small molecules are used to target specific protein interactions. Its thiophene-2-carboxamide core is particularly noteworthy, as similar structures have shown efficacy in modulating enzyme activity. Additionally, the furan-2-yl group contributes to its lipophilicity, a critical factor in optimizing drug bioavailability.

From a synthetic chemistry perspective, CAS No. 1421446-08-3 presents intriguing challenges and opportunities. The compound's 3-hydroxypropyl chain offers a handle for further functionalization, making it a valuable intermediate in multi-step syntheses. Its stability under various conditions has also been a topic of investigation, with studies focusing on its degradation pathways and shelf-life optimization. These properties are essential for industries aiming to scale up production while maintaining quality standards.

The agrochemical sector has also explored the potential of 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide as a precursor for crop protection agents. Its structural motifs resemble those found in commercially successful pesticides, sparking interest in its mode of action against plant pathogens. Researchers are particularly keen on understanding how the chloro substitution influences its bioactivity, a question frequently searched in academic databases and AI-driven literature reviews.

Environmental and safety profiles of CAS No. 1421446-08-3 are another area of active research. With increasing regulatory scrutiny on chemical substances, stakeholders are investing in studies to assess its ecotoxicity and biodegradability. This aligns with the broader industry shift toward green chemistry principles, a hot topic in both scientific and public forums. The compound's potential for sustainable synthesis routes is also under exploration, addressing the demand for eco-friendly manufacturing processes.

In summary, 5-chloro-N-3-(furan-2-yl)-3-hydroxypropylthiophene-2-carboxamide represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its CAS No. 1421446-08-3 serves as a key identifier for researchers and manufacturers alike, facilitating global collaboration and innovation. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in advancing molecular design and functional materials development.